Cas no 1556270-62-2 ((2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine)

• Product Name: (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine
• CAS No: 1556270-62-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5577738
• Update Time: 2025-09-27

(2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-3-methanamine, 4,5,6,7-tetrahydro-2-(1-methylethyl)-
• (2-Isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine
• (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine

• Inchi： 1S/C10H18N4/c1-7(2)14-10(5-11)8-6-12-4-3-9(8)13-14/h7,12H,3-6,11H2,1-2H3
• InChI Key： JRFXLIAAYBKZOH-UHFFFAOYSA-N
• SMILES： C1NCCC2=NN(C(C)C)C(CN)=C12

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 342.9±37.0 °C(Predicted)
• pka: 9.48±0.29(Predicted)

Additional information on (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine

Chemical Profile of (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine (CAS No. 1556270-62-2)

The compound (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine, identified by the CAS registry number 1556270-62-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile reactivity. The molecule's structure features a pyrazolo[4,3-c]pyridine core with a tetrahydro substitution pattern and an isopropyl group attached at the 2-position. Additionally, a methanamine group is present at the 3-position of the pyrazolo[4,3-c]pyridine ring system.

Recent studies have highlighted the importance of pyrazolopyridine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the isopropyl group in this compound contributes to its lipophilicity, potentially enhancing its bioavailability when used in drug delivery systems. The tetrahydro substitution pattern suggests that this compound may exhibit reduced steric hindrance compared to fully unsaturated analogs, making it more amenable to interactions with biological molecules such as enzymes or receptors.

The methanamine group at the 3-position introduces a primary amine functionality into the molecule. This functional group is known to participate in various chemical reactions, including amidation and alkylation processes. In medicinal chemistry contexts, primary amines are often utilized as building blocks for constructing bioactive molecules or as intermediates in the synthesis of more complex structures.

Recent research has explored the potential of pyrazolopyridine derivatives as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The structural features of (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine suggest that it could be a promising candidate for such applications. The combination of lipophilic substituents and reactive functional groups makes this compound a versatile platform for further chemical modifications aimed at optimizing its pharmacokinetic properties.

In terms of synthesis methods, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitutions or cycloaddition reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereochemical control. Researchers have demonstrated that microwave-assisted synthesis can significantly accelerate the formation of such complex structures while maintaining high yields and purity levels.

The application of computational chemistry tools has provided valuable insights into the electronic properties and conformational flexibility of this compound. Density functional theory (DFT) calculations have revealed that the methanamine group significantly influences the molecule's electronic distribution, potentially affecting its ability to form hydrogen bonds with biological targets. Molecular dynamics simulations have further shown that this compound exhibits dynamic conformational flexibility under physiological conditions, which could enhance its ability to bind to target proteins.

In conclusion, (2-isopropyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-yl)methanamine (CAS No. 1556270-62-2) represents an intriguing molecule with diverse potential applications in pharmaceutical research and development. Its unique structural features and reactivity make it an attractive candidate for exploring novel therapeutic agents targeting various disease states. As research in this area continues to advance, this compound is likely to play an increasingly important role in both academic and industrial settings.